N-(3-(1H-benzo[d]imidazol-1-yl)-2-hydroxypropyl)-N-(4-fluorophenyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[3-(benzimidazol-1-yl)-2-hydroxypropyl]-N-(4-fluorophenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C23H22FN3O3S/c1-17-6-12-21(13-7-17)31(29,30)27(19-10-8-18(24)9-11-19)15-20(28)14-26-16-25-22-4-2-3-5-23(22)26/h2-13,16,20,28H,14-15H2,1H3
• InChI Key: QXATXXJODSVBTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(CN2C=NC3=CC=CC=C32)O)C4=CC=C(C=C4)F
• Molecular Formula: C23H22FN3O3S
• Molecular Weight: 439.5 g/mol

Description

The compound you mentioned contains several functional groups including a benzo[d]imidazole, a fluorophenyl group, and a sulfonamide group. These groups are common in many pharmaceutical compounds due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzo[d]imidazole ring system, the fluorophenyl group, and the sulfonamide group. The presence of these groups would likely result in a complex three-dimensional structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorophenyl group could increase its lipophilicity, potentially enhancing its ability to cross biological membranes.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. For example, many benzo[d]imidazole derivatives are known to have antimicrobial, antiviral, and anticancer activities.

Future Directions

Future research could involve further exploration of the biological activity of this compound, as well as the synthesis of analogs to optimize its activity and reduce potential side effects.